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Introduction and Rationale
N-(Oxolan-3-yl)azetidin-3-amine is a saturated heterocyclic compound featuring a strained

four-membered azetidine ring linked to a five-membered oxolane (tetrahydrofuran) ring via a

secondary amine bridge. The unique combination of these moieties—a strained, basic nitrogen

heterocycle and a polar ether ring—makes it a molecule of interest in medicinal chemistry and

drug discovery programs.[1][2] The rigidity of the azetidine scaffold can be a valuable feature in

designing ligands for specific biological targets.[3][4]

The unequivocal confirmation of the structure and the rigorous assessment of purity are

paramount for any downstream application, from biological screening to preclinical

development. The presence of multiple heteroatoms, stereocenters, and strained ring systems

necessitates a multi-faceted analytical approach. This document provides a comprehensive

guide, outlining a suite of robust analytical methods and detailed protocols for the definitive

characterization of N-(Oxolan-3-yl)azetidin-3-amine. The causality behind experimental

choices is explained to empower researchers to adapt these methods for related structures.
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Molecular Structure and Key Analytical Features
IUPAC Name: N-(Oxolan-3-yl)azetidin-3-amine Molecular Formula: C₇H₁₄N₂O Molecular

Weight: 142.20 g/mol

The structure presents several key features that will be probed by the analytical techniques

described herein:

Secondary Amine (N-H): A key functional group, identifiable by IR and NMR spectroscopy. Its

basicity influences chromatographic behavior.

Azetidine Ring: A strained four-membered ring. The protons on this ring will have

characteristic chemical shifts and coupling patterns in NMR due to ring strain.[5][6]

Oxolane (THF) Ring: A five-membered ether ring. The C-O-C ether linkage is a key feature

for IR spectroscopy.

Chiral Centers: The C3 positions of both the azetidine and oxolane rings are potential chiral

centers, which can lead to complex NMR spectra.

Nitrogen Atoms: The presence of two nitrogen atoms is a critical determinant for mass

spectrometry, following the Nitrogen Rule.[7][8]

Integrated Analytical Workflow
A logical and integrated workflow ensures that data from each analytical technique is used to

build a complete and validated profile of the compound. The results from spectroscopic

methods confirm the identity, while chromatographic and elemental analyses establish purity

and elemental composition, respectively.
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Caption: Integrated workflow for the comprehensive characterization of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful technique for the unambiguous structural elucidation of organic

molecules. For N-(Oxolan-3-yl)azetidin-3-amine, both 1D (¹H, ¹³C) and 2D (e.g., COSY,

HSQC) experiments are essential for assigning all proton and carbon signals, especially given

the potential for spectral overlap and complex coupling patterns from the two ring systems.[5]

Experimental Protocol: ¹H and ¹³C NMR
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Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a suitable deuterated

solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent is critical; DMSO-d₆ is often

preferred as it allows for the clear observation of the exchangeable N-H proton.

Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Pulse Program: Standard single pulse (zg30).

Spectral Width: ~16 ppm.

Relaxation Delay (D1): 2-5 seconds.

Number of Scans: 16-64, to achieve adequate signal-to-noise.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

Spectral Width: ~220 ppm.

Relaxation Delay (D1): 2 seconds.

Number of Scans: 1024 or more, as ¹³C has low natural abundance.

Data Processing: Apply Fourier transform, phase correction, and baseline correction.

Reference the spectra to the residual solvent peak or an internal standard (TMS).

Expected Results and Interpretation
The chemical shifts are highly dependent on the solvent and substitution. The following table

provides predicted ranges based on typical values for azetidine and tetrahydrofuran

derivatives.[6][9]
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Atom Assignment Technique
Expected Chemical

Shift (ppm)

Rationale & Key

Insights

Azetidine CH (C3-H) ¹H NMR 3.5 - 4.5

Deshielded proton

attached to the carbon

bearing the nitrogen.

Will likely appear as a

multiplet.

Azetidine CH₂ (C2,4-

H)
¹H NMR 3.8 - 4.8

Diastereotopic protons

due to the adjacent

chiral center,

potentially appearing

as complex multiplets

or distinct signals.[9]

Oxolane CH (C3-H) ¹H NMR 3.3 - 4.2

Deshielded proton on

the carbon attached to

the amine nitrogen.

Oxolane CH₂ (C2,5-H) ¹H NMR 3.6 - 4.0

Protons adjacent to

the ether oxygen,

typically deshielded.

Oxolane CH₂ (C4-H) ¹H NMR 1.8 - 2.5

More shielded alkyl

protons on the

oxolane ring.

Amine N-H ¹H NMR 1.0 - 4.0 (broad)

Position is highly

variable and solvent-

dependent. Signal will

disappear upon D₂O

exchange.[7]

Azetidine C3 ¹³C NMR 45 - 60

Carbon atom directly

bonded to the amine

nitrogen.

Azetidine C2,4 ¹³C NMR 50 - 65

Ring carbons adjacent

to the azetidine

nitrogen.
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Oxolane C3 ¹³C NMR 55 - 70
Carbon atom bonded

to the amine nitrogen.

Oxolane C2,5 ¹³C NMR 65 - 75
Carbons adjacent to

the ether oxygen.

Oxolane C4 ¹³C NMR 25 - 35
More shielded alkyl

carbon.

Expert Insight: Due to the conformational dynamics of the two rings and the presence of chiral

centers, significant signal overlap in the ¹H NMR spectrum is expected. A 2D COSY experiment

is crucial to establish proton-proton coupling networks within each ring, while an HSQC

experiment will definitively link each proton to its directly attached carbon.[5]

Mass Spectrometry (MS)
Mass spectrometry is indispensable for confirming the molecular weight and providing

structural information through fragmentation analysis. High-resolution mass spectrometry

(HRMS) is recommended to confirm the elemental composition.

Experimental Protocol: ESI-HRMS
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable

solvent such as methanol or acetonitrile, often with a small amount of formic acid (0.1%) to

promote protonation.

Instrumentation: Use an electrospray ionization (ESI) source coupled to a high-resolution

mass analyzer (e.g., TOF or Orbitrap).

Acquisition Mode: Acquire data in positive ion mode, as the amine functionalities are readily

protonated.

Data Analysis: Identify the protonated molecular ion [M+H]⁺. Use the high-resolution data to

calculate the elemental formula and compare it with the theoretical formula (C₇H₁₅N₂O⁺ for

the protonated species).

Expected Results and Interpretation
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Molecular Ion: The compound contains two nitrogen atoms. According to the Nitrogen Rule,

a compound with an even number of nitrogen atoms will have an even nominal molecular

weight.[7][8] The theoretical exact mass is 142.1106. The primary observed ion in ESI-MS

will be the protonated molecule, [M+H]⁺, at m/z 143.1184.

Fragmentation: Amines characteristically undergo α-cleavage (cleavage of the C-C bond

adjacent to the nitrogen).[10][11] This results in the formation of a stable, resonance-

delocalized iminium ion. For this molecule, fragmentation could occur on either side of the

secondary amine, leading to characteristic fragment ions.

Fragmentation Pathways

[M+H]⁺
m/z 143.12

Loss of C₄H₇O
(Oxolane ring cleavage)α-cleavage

Loss of C₃H₆N
(Azetidine ring cleavage)

α-cleavage

Fragment A
m/z ~71.06

Fragment B
m/z ~86.09

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

High-Performance Liquid Chromatography (HPLC)
HPLC is the gold standard for determining the purity of pharmaceutical compounds. Due to the

polar and basic nature of N-(Oxolan-3-yl)azetidin-3-amine and its lack of a strong UV

chromophore, method development requires careful consideration.[12]

Experimental Protocol: Purity Assessment
Rationale: Standard reversed-phase (C18) columns can exhibit poor peak shape (tailing) for

basic amines. Hydrophilic Interaction Chromatography (HILIC) is an excellent alternative for

retaining and separating highly polar compounds.[12] Alternatively, reversed-phase with an

ion-pairing agent or a low-pH mobile phase can be effective. An Evaporative Light Scattering
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Detector (ELSD) or Charged Aerosol Detector (CAD) is recommended due to the lack of a

UV chromophore.

Chromatographic System: HPLC system equipped with a pump, autosampler, column oven,

and a suitable detector (ELSD/CAD).

Column: HILIC column (e.g., Amide or Silica-based, 150 x 4.6 mm, 3.5 µm).

Mobile Phase:

A: Water with 0.1% Formic Acid

B: Acetonitrile with 0.1% Formic Acid

Gradient Elution: A gradient from high organic (e.g., 95% B) to lower organic content over

15-20 minutes is a good starting point for HILIC.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 5-10 µL.

Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile/Water at a

concentration of ~1 mg/mL.

Data Analysis: Integrate the area of all peaks. Calculate the purity by dividing the area of the

main peak by the total area of all peaks and multiplying by 100.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and simple method to confirm the presence of key functional

groups within the molecule.

Experimental Protocol: ATR-FTIR
Sample Preparation: Place a small amount of the solid sample directly onto the diamond

crystal of an Attenuated Total Reflectance (ATR) accessory.
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Data Acquisition: Collect the spectrum over a range of 4000-600 cm⁻¹.

Data Processing: Perform a background subtraction using the spectrum of the empty ATR

crystal.

Expected Results and Interpretation
The FTIR spectrum will provide a characteristic fingerprint for the molecule, confirming the

presence of the amine and ether functionalities.

Vibrational Mode
Expected Wavenumber

(cm⁻¹)
Appearance & Rationale

N-H Stretch 3350 - 3310

A single, sharp to moderately

broad peak, characteristic of a

secondary amine.[7][13]

C-H Stretch (Aliphatic) 2960 - 2850

Strong, sharp peaks

corresponding to the CH₂ and

CH groups of the rings.

N-H Bend 1650 - 1580

A peak of variable intensity.

Can sometimes be weak for

secondary amines.[14]

C-O-C Stretch (Ether) 1150 - 1085

A strong, characteristic

absorption for the oxolane ring

ether linkage.[15]

C-N Stretch 1250 - 1020
A medium to weak band for the

aliphatic amine C-N bonds.[13]

Elemental Analysis
Elemental analysis (CHN analysis) provides quantitative evidence of the elemental composition

of the molecule, serving as a final confirmation of its empirical formula and purity.

Experimental Protocol: CHN Combustion Analysis
Sample Preparation: Accurately weigh 2-3 mg of the dried, pure sample into a tin capsule.
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Instrumentation: Use a CHN elemental analyzer. The sample is combusted at high

temperature in the presence of oxygen.

Detection: The resulting gases (CO₂, H₂O, N₂) are separated and quantified by a thermal

conductivity detector.

Data Analysis: The instrument software calculates the weight percentages of Carbon,

Hydrogen, and Nitrogen.

Expected Results
The experimental percentages should agree with the theoretical values for the formula

C₇H₁₄N₂O within an acceptable margin of error (typically ±0.4%).

Element Theoretical Percentage (%)

Carbon (C) 59.12

Hydrogen (H) 9.92

Nitrogen (N) 19.70

Trustworthiness Check: Historically, heterocyclic nitrogen compounds could be challenging to

combust fully. Modern elemental analyzers with optimized oxidation conditions typically

overcome this issue, providing reliable results for such structures.[16]

Conclusion
The combination of NMR spectroscopy, high-resolution mass spectrometry, FTIR, HPLC, and

elemental analysis provides a self-validating system for the comprehensive characterization of

N-(Oxolan-3-yl)azetidin-3-amine. NMR and MS definitively establish the molecular structure

and connectivity, FTIR confirms the presence of key functional groups, HPLC assesses purity,

and elemental analysis validates the elemental composition. Following these detailed protocols

will ensure the generation of a complete and trustworthy analytical data package, which is

essential for advancing research and development activities with this novel compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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